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Compound of Interest

Compound Name: 1,4-Diiodobutane

Cat. No.: B107930 Get Quote

This guide provides critical safety protocols and logistical information for the proper handling

and disposal of 1,4-Diiodobutane, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is essential for ensuring laboratory safety

and minimizing risks.

Chemical Identifier: 1,4-Diiodobutane CAS Number: 628-21-7 Molecular Formula: C4H8I2

Hazard Identification and Classification
1,4-Diiodobutane is classified as a hazardous substance. The primary hazards are

summarized below.

Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][2][3]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[1][3]

Signal Word: Warning[2]
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Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

outlines the required PPE for handling 1,4-Diiodobutane.

Body Part Protection Type Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn where there is a

splash potential.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

[1]

Skin Chemical-resistant gloves.

Material: Fluorinated rubber

(Vitoject®) is recommended,

with a minimum layer thickness

of 0.7 mm and a breakthrough

time of >480 min[2]. Always

inspect gloves prior to use and

use proper removal

technique[1][2].

Protective clothing.

Wear appropriate protective

clothing to prevent skin

exposure. A lab coat is the

minimum requirement.

Respiratory

Air-purifying respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges.

To be used as a backup to

engineering controls. If the

respirator is the sole means of

protection, a full-face supplied

air respirator is required[1].

Use only in a well-ventilated

area, preferably a chemical

fume hood[4].

Operational Plan: Step-by-Step Handling Procedure
Proper handling techniques are crucial to minimize risk.
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Preparation:

Ensure a well-ventilated work area, preferably a certified chemical fume hood[4][5].

Verify that an emergency eyewash station and safety shower are readily accessible.

Inspect all required PPE for integrity before use[1].

Have absorbent, non-reactive material (e.g., vermiculite, dry sand) available for spill

containment.

Handling:

Avoid contact with skin and eyes[1].

Avoid inhalation of vapor or mist[1].

Keep the container tightly closed when not in use[1][5].

Store in a cool, dry, and well-ventilated place away from light, heat, and incompatible

materials such as strong bases and oxidizing agents[1][4].

Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks[1][2].

Decontaminate the work area.

Properly remove and dispose of contaminated gloves and other disposable PPE[1][2].

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician[1]

[2].

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Consult a physician[1][2].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician[1][2].

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician[1][5].

Disposal Plan
1,4-Diiodobutane and its contaminated materials must be disposed of as hazardous waste.

Segregation:

Collect waste 1,4-Diiodobutane and any materials used for spill cleanup (e.g., absorbent

material) in a dedicated, properly labeled, and sealed container.

Storage of Waste:

Store the waste container in a designated hazardous waste accumulation area that is cool,

dry, and well-ventilated.

Disposal:

Arrange for the disposal of the hazardous waste through a licensed and certified disposal

company[2]. Do not dispose of it down the drain[1].
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Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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